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Compound of Interest

Compound Name: AB21 hydrochloride

Cat. No.: B15620842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for AB21 hydrochloride, a

potent and selective sigma-1 receptor (S1R) antagonist. The information is intended to guide

researchers in the effective use of this compound in preclinical studies.

Product Information
AB21 hydrochloride is a chemical compound identified as a high-affinity antagonist for the

sigma-1 receptor, with a lower affinity for the sigma-2 receptor. Its CAS number is 3026677-24-

4.[1]
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Property Value Reference

CAS Number 3026677-24-4 [1]

Molecular Formula C₂₃H₂₉ClN₂O [1]

Molecular Weight 384.94 g/mol [1]

Appearance White to off-white solid

Purity ≥98% [2]

Solubility
DMSO: ≥ 8.33 mg/mL (21.64

mM)
[1]

Storage

Store at 4°C for short-term. For

long-term storage, store at

-20°C (1 month) or -80°C (6

months) in a sealed container,

away from moisture and light.

[1]

Supplier and Purchasing Information
AB21 hydrochloride is available from various chemical suppliers for research purposes. It is

crucial to obtain a Certificate of Analysis (CoA) from the supplier to verify the purity and identity

of the compound.

Known Suppliers:

MedChemExpress (MCE)

BLD Pharm

GlpBio

Bioarp
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AB21 hydrochloride is a potent and selective antagonist of the sigma-1 receptor (S1R), a

unique ligand-operated chaperone protein located at the endoplasmic reticulum-mitochondrion

interface.[3] It exhibits a high affinity for S1R with a reported inhibitory constant (Ki) of 13 nM,

and a lower affinity for the sigma-2 receptor (S2R) with a Ki of 102 nM.[4]

The sigma-1 receptor is involved in a variety of cellular functions, including the modulation of

ion channels, regulation of intracellular calcium signaling, and interaction with various

neurotransmitter receptors.[3][4] As an antagonist, AB21 hydrochloride blocks the activity of

S1R, thereby influencing these downstream signaling pathways. This mechanism of action

makes it a valuable tool for investigating the physiological and pathophysiological roles of the

sigma-1 receptor, particularly in the context of neuronal signaling.[1]

Signaling Pathway
The antagonism of the sigma-1 receptor by AB21 hydrochloride can impact multiple

downstream signaling cascades. The following diagram illustrates the key pathways modulated

by S1R that are inhibited by AB21 hydrochloride.
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AB21 hydrochloride inhibits S1R signaling pathways.

Experimental Protocols
The following are detailed protocols that can be adapted for the use of AB21 hydrochloride in

various experimental settings.

Preparation of Stock Solutions
For in vitro experiments, a concentrated stock solution of AB21 hydrochloride should be

prepared in a suitable solvent, such as DMSO.

Protocol:

Weigh the desired amount of AB21 hydrochloride powder in a sterile microcentrifuge tube.

Add the appropriate volume of high-purity DMSO to achieve the desired stock concentration

(e.g., 10 mM).

To aid dissolution, vortex the solution and use an ultrasonic bath. Gentle warming to 60°C

can also be applied.[1]

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

In Vitro Application: Sigma-1 Receptor Radioligand
Binding Assay
This protocol is for determining the binding affinity of AB21 hydrochloride to the sigma-1

receptor.[1]
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Workflow for a radioligand binding assay.

Detailed Methodology:

Membrane Preparation: Homogenize guinea pig liver tissue in ice-cold buffer (e.g., 50 mM

Tris-HCl, pH 7.4) and centrifuge to pellet the membranes. Resuspend the pellet in fresh

buffer.

Assay Setup: In a 96-well plate, add the membrane preparation, the radioligand (e.g., [³H]-

(+)-pentazocine), and varying concentrations of AB21 hydrochloride.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 120 minutes) to

allow binding to reach equilibrium.
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Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters, followed

by washing with ice-cold buffer to remove unbound radioligand.

Quantification: Measure the radioactivity retained on the filters using a liquid scintillation

counter.

Data Analysis: Determine the concentration of AB21 hydrochloride that inhibits 50% of the

specific binding of the radioligand (IC₅₀). Calculate the inhibitory constant (Ki) using the

Cheng-Prusoff equation.

In Vivo Application: Mouse Model of Neuropathic Pain
This protocol describes the use of AB21 hydrochloride to assess its analgesic effects in a

capsaicin-induced pain model in mice.[1]
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Workflow for an in vivo pain model experiment.

Detailed Methodology:

Animals: Use adult male mice, appropriately housed and acclimated to the testing

environment.

Drug Preparation: Dissolve AB21 hydrochloride in a suitable vehicle (e.g., saline with a

small amount of Tween 80 or DMSO).

Drug Administration: Administer AB21 hydrochloride via subcutaneous (s.c.) injection at a

dose of 20 mg/kg.[1] Administer vehicle to the control group.
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Induction of Pain: 30 minutes after drug administration, induce mechanical hypersensitivity

by injecting capsaicin into the plantar surface of the hind paw.

Behavioral Assessment: Measure the paw withdrawal threshold to mechanical stimulation

using von Frey filaments at baseline and at various time points after capsaicin injection.

Data Analysis: Compare the paw withdrawal thresholds between the AB21 hydrochloride-

treated group and the vehicle-treated group to evaluate the analgesic effect.

Safety and Handling
AB21 hydrochloride is for research use only and has not been approved for human use.

Standard laboratory safety precautions should be followed when handling this compound.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area or in a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) from the supplier for comprehensive safety

information.

Disclaimer: The information provided in this document is for research purposes only. The

protocols described are intended as a guide and may require optimization for specific

experimental conditions. All experiments should be conducted in accordance with institutional

and national guidelines for animal care and laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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